![molecular formula C19H23N3O3 B2893460 (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide CAS No. 2411335-94-7](/img/structure/B2893460.png)
(E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide
Overview
Description
(E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide is not fully understood. However, studies have suggested that this compound may act as a protein kinase inhibitor, which can affect various cellular signaling pathways. This inhibition can lead to changes in cell growth, differentiation, and apoptosis, making it a promising candidate for cancer research.
Biochemical and Physiological Effects:
(E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide has been found to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide has been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been found to have cardiovascular effects, including the ability to reduce blood pressure.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising candidate for cancer research. Additionally, (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide has been found to have several other potential applications in scientific research. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide can be toxic to certain cell types, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide. One potential direction is to further explore its potential applications in cancer research. Studies could focus on the compound's ability to inhibit the growth of cancer cells and induce apoptosis. Additionally, further research could be conducted to explore the compound's potential applications in the treatment of neurological disorders and cardiovascular disease. Another future direction is to explore the potential toxicity of (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide and to develop strategies to mitigate this toxicity. Overall, (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide has several potential applications in scientific research, making it a promising candidate for future studies.
Synthesis Methods
The synthesis of (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide has been achieved using various methods. One of the most common methods involves the reaction of 2-(4-methoxyphenoxy)pyridine-4-carbaldehyde with (E)-4-(dimethylamino)-2-buten-2-ol in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain pure (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide.
Scientific Research Applications
(E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide has been extensively studied for its potential applications in scientific research. This compound has been found to have several biochemical and physiological effects, making it a promising candidate for various research studies. Some of the potential applications of (E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide include cancer research, neurological research, and cardiovascular research.
properties
IUPAC Name |
(E)-4-(dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-22(2)12-4-5-18(23)21-14-15-10-11-20-19(13-15)25-17-8-6-16(24-3)7-9-17/h4-11,13H,12,14H2,1-3H3,(H,21,23)/b5-4+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVGCDQKVRIFKQJ-SNAWJCMRSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC=CC(=O)NCC1=CC(=NC=C1)OC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C/C=C/C(=O)NCC1=CC(=NC=C1)OC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-(Dimethylamino)-N-[[2-(4-methoxyphenoxy)pyridin-4-yl]methyl]but-2-enamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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